Cas no 1115114-91-4 (methyl 3-methylazetidine-3-carboxylate)
Methyl 3-methylazetidine-3-carboxylate is a versatile heterocyclic building block used in organic synthesis and pharmaceutical research. Its azetidine core, featuring a methyl ester substituent at the 3-position, provides a rigid, compact scaffold for designing bioactive molecules. The compound’s strained ring structure enhances reactivity, facilitating ring-opening or functionalization reactions. The ester group offers further derivatization potential, enabling conversion to amides, acids, or other intermediates. Its stability under standard conditions and compatibility with a range of reaction conditions make it a practical choice for medicinal chemistry applications, particularly in the development of novel pharmacophores or constrained peptidomimetics. The methyl substitution at the 3-position may also influence steric and electronic properties, fine-tuning reactivity.
1115114-91-4 structure
Product Name:methyl 3-methylazetidine-3-carboxylate
CAS No:1115114-91-4
MF:C6H11NO2
MW:129.157041788101
MDL:MFCD22397217
CID:2142457
PubChem ID:57517322
Update Time:2025-10-05
methyl 3-methylazetidine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-azetidine-3-carboxylic acid methyl ester
- methyl 3-methylazetidine-3-carboxylate
- PB37037
- METHYL 3-METHYL-3-AZETIDINECARBOXYLATE
-
- MDL: MFCD22397217
- Inchi: 1S/C6H11NO2/c1-6(3-7-4-6)5(8)9-2/h7H,3-4H2,1-2H3
- InChI Key: FNWKNOBPYWRMPL-UHFFFAOYSA-N
- SMILES: O(C)C(C1(C)CNC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 129
- Topological Polar Surface Area: 38.3
methyl 3-methylazetidine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1255335-1g |
Methyl 3-methylazetidine-3-carboxylate |
1115114-91-4 | 95% | 1g |
¥9457.00 | 2024-08-09 | |
| Ambeed | A1082506-1g |
Methyl 3-methylazetidine-3-carboxylate |
1115114-91-4 | 95% | 1g |
$984.0 | 2024-04-26 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01034053-1g |
Methyl 3-methylazetidine-3-carboxylate |
1115114-91-4 | 95% | 1g |
¥6755.0 | 2023-03-01 | |
| Enamine | EN300-257108-0.05g |
methyl 3-methylazetidine-3-carboxylate |
1115114-91-4 | 95% | 0.05g |
$135.0 | 2024-06-18 | |
| Enamine | EN300-257108-0.1g |
methyl 3-methylazetidine-3-carboxylate |
1115114-91-4 | 95% | 0.1g |
$142.0 | 2024-06-18 | |
| Enamine | EN300-257108-0.25g |
methyl 3-methylazetidine-3-carboxylate |
1115114-91-4 | 95% | 0.25g |
$148.0 | 2024-06-18 | |
| Enamine | EN300-257108-0.5g |
methyl 3-methylazetidine-3-carboxylate |
1115114-91-4 | 95% | 0.5g |
$154.0 | 2024-06-18 | |
| Enamine | EN300-257108-1.0g |
methyl 3-methylazetidine-3-carboxylate |
1115114-91-4 | 95% | 1.0g |
$161.0 | 2024-06-18 | |
| Enamine | EN300-257108-2.5g |
methyl 3-methylazetidine-3-carboxylate |
1115114-91-4 | 95% | 2.5g |
$295.0 | 2024-06-18 | |
| Enamine | EN300-257108-5.0g |
methyl 3-methylazetidine-3-carboxylate |
1115114-91-4 | 95% | 5.0g |
$520.0 | 2024-06-18 |
methyl 3-methylazetidine-3-carboxylate Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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- 791775-01-4(Ethyl azetidine-3-carboxylate)
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